3-(bromodifluoromethyl)-1-methyl-1H-pyrazole
Overview
Description
3-(bromodifluoromethyl)-1-methyl-1H-pyrazole is a chemical compound with a molecular weight of 196.98 .
Synthesis Analysis
The synthesis of bromodifluoromethyl compounds often involves the use of silicon reagents . For instance, (bromodifluoromethyl)trimethylsilane is used to generate difluorocarbene, a key building block in the synthesis of gem-difluorinated compounds . Another method involves the treatment of corresponding (bromodifluoromethyl)arylsulfoxides with triflic anhydride to produce unsymmetrical S-(bromodifluoromethyl)diarylsulfonium salts .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using tools like MolView , which allows for the conversion of a drawn molecule into a 3D model .Chemical Reactions Analysis
The chemical reactions involving bromodifluoromethyl compounds can be studied using 19F NMR techniques . This methodology enables the structure determination of fluorinated compounds without the need for their separation or the use of standards .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, storage temperature, and purity . Other properties such as density, color, hardness, melting and boiling points, and electrical conductivity can be determined through further analysis .Mechanism of Action
The mechanism of action of 3-(bromodifluoromethyl)-1-methyl-1H-pyrazole is not well understood, but it is believed to interact with certain enzymes and proteins in the body. It has been found to have potent inhibitory effects on certain enzymes, which makes it a promising candidate for the development of new drugs.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to have potent inhibitory effects on certain enzymes, which makes it a promising candidate for the development of new drugs. Additionally, this compound has been found to have potential applications in the field of materials science, where it can be used as a building block for the synthesis of novel materials.
Advantages and Limitations for Lab Experiments
3-(bromodifluoromethyl)-1-methyl-1H-pyrazole has several advantages and limitations for lab experiments. One of the main advantages is that it has potent inhibitory effects on certain enzymes, which makes it a promising candidate for the development of new drugs. Additionally, this compound can be synthesized through several methods, which makes it relatively easy to obtain. However, one of the main limitations of this compound is that its mechanism of action is not well understood, which makes it difficult to predict its effects on the body.
Future Directions
There are several future directions for the research and development of 3-(bromodifluoromethyl)-1-methyl-1H-pyrazole. One of the most promising areas of research is in the development of new drugs that target specific enzymes and proteins in the body. Additionally, this compound has potential applications in the field of materials science, where it can be used as a building block for the synthesis of novel materials. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It can be synthesized through several methods and has potential applications in various areas of research, including medicinal chemistry and materials science. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various areas of scientific research.
Synthesis Methods
3-(bromodifluoromethyl)-1-methyl-1H-pyrazole can be synthesized through several methods, including the reaction of 3,5-dimethylpyrazole with bromodifluoromethane in the presence of a base, or the reaction of 3-bromo-5-methylpyrazole with difluoromethyl lithium. The synthesis of this compound is a complex process that requires careful attention to detail and the use of specialized equipment.
Scientific Research Applications
3-(bromodifluoromethyl)-1-methyl-1H-pyrazole has been found to have potential applications in various areas of scientific research. One of the most promising areas of application is in the field of medicinal chemistry, where this compound has been shown to have potent inhibitory effects on certain enzymes. Additionally, this compound has been found to have potential applications in the field of materials science, where it can be used as a building block for the synthesis of novel materials.
Safety and Hazards
properties
IUPAC Name |
3-[bromo(difluoro)methyl]-1-methylpyrazole |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrF2N2/c1-10-3-2-4(9-10)5(6,7)8/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RMFNCXQJNQULBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC(=N1)C(F)(F)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrF2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2060041-54-3 |
Source
|
| Record name | 3-(bromodifluoromethyl)-1-methyl-1H-pyrazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(1,3-dioxo-1H-benzo[de]isoquinolin-2(3H)-yl)-N-mesitylacetamide](/img/structure/B2623416.png)
![7-ethoxy-2-(4-methoxyphenyl)-5-(pyridin-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine](/img/structure/B2623422.png)
![10-{[(5-Chloropyrazin-2-yl)methyl]sulfanyl}-11-methyl-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9-trien-12-one](/img/structure/B2623426.png)
![2-{[1-(3,4-dihydro-1H-2-benzopyran-1-carbonyl)azetidin-3-yl]methyl}-6-(3,5-dimethyl-1H-pyrazol-1-yl)-2,3-dihydropyridazin-3-one](/img/structure/B2623430.png)
